![molecular formula C15H11F2N5O B2737697 4-fluoro-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide CAS No. 921075-75-4](/img/structure/B2737697.png)
4-fluoro-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-fluoro-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic uses. The compound is also commonly referred to as TAK-915, and it belongs to the family of benzamide derivatives. In
Scientific Research Applications
Antimicrobial Properties
New 5-arylidene derivatives, incorporating a fluorine atom at the 4th position of the benzoyl group, have been synthesized, showcasing enhanced antimicrobial activity against various bacterial strains and fungi. The presence of the fluorine atom significantly contributes to the antimicrobial efficacy of these compounds (Desai, Rajpara, & Joshi, 2013).
Diagnostic Imaging
Fluorinated derivatives of WAY 100635, modified with various acids, were synthesized and radiolabeled with fluorine-18. These compounds, especially [18F]FCWAY and [18F]FBWAY, demonstrated promising properties for PET imaging, offering insights into serotonin levels and receptor distributions, which are crucial for understanding and diagnosing neurological conditions (Lang et al., 1999).
Anticancer Research
In the realm of anticancer research, N-(ferrocenylmethyl)benzene-carboxamide derivatives exhibited cytotoxic effects against breast cancer cell lines, underlining the potential of fluorine-substituted compounds in the development of novel anticancer therapies (Kelly et al., 2007).
Neurological Studies
Using 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, a selective serotonin 1A receptor imaging probe, revealed decreased receptor densities in Alzheimer's disease patients. This finding provides a non-invasive method to assess the progression of Alzheimer's disease and the effectiveness of therapeutic interventions (Kepe et al., 2006).
Antipsychotic Potential
1,3-Dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, including compounds that do not interact with dopamine receptors, have shown an antipsychotic-like profile in behavioral animal tests. These findings open up new avenues for the development of antipsychotic drugs with potentially fewer side effects (Wise et al., 1987).
properties
IUPAC Name |
4-fluoro-N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F2N5O/c16-11-6-4-10(5-7-11)15(23)18-9-14-19-20-21-22(14)13-3-1-2-12(17)8-13/h1-8H,9H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIZMRVFDNJZDIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)N2C(=NN=N2)CNC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.